Cas no 89667-05-0 (Benzaldehyde, 3-pentyl-)

Benzaldehyde, 3-pentyl- structure
Benzaldehyde, 3-pentyl- structure
Product Name:Benzaldehyde, 3-pentyl-
CAS No:89667-05-0
MF:C12H16O
MW:176.254843711853
CID:592796
PubChem ID:10866869
Update Time:2025-04-19

Benzaldehyde, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-pentyl-
    • 3-pentylbenzaldehyde
    • DTXSID20446365
    • SCHEMBL7292054
    • 89667-05-0
    • Inchi: 1S/C12H16O/c1-2-3-4-6-11-7-5-8-12(9-11)10-13/h5,7-10H,2-4,6H2,1H3
    • InChI Key: MMXWSGFLBUSQPQ-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)CCCCC

Computed Properties

  • Exact Mass: 176.120115130g/mol
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų
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